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Compound of Interest

Compound Name: Uralenin

Cat. No.: B155809 Get Quote

Disclaimer: "Uralenin" (CAS 139163-17-0) is a compound with limited publicly available safety

and disposal information from regulatory bodies and major chemical suppliers.[1][2][3] The

following procedures are based on a hypothetical hazard assessment for a compound with this

molecular formula (C20H20O6) and are intended as an illustrative guide. Always consult your

institution's Environmental Health and Safety (EHS) department and the official Safety Data

Sheet (SDS) for any chemical before handling or disposal.

Immediate Safety and Hazard Assessment
Based on a conservative assessment for an organic compound of this nature, Uralenin should

be handled as a hazardous substance. The primary hazards are assumed to be acute toxicity,

potential carcinogenicity, and environmental toxicity. All personnel handling Uralenin must wear

appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification Purpose

Gloves
Nitrile or neoprene, double-

gloved

Prevents skin contact and

absorption.

Eye Protection
Chemical splash goggles and

face shield

Protects eyes and face from

splashes.

Lab Coat Flame-retardant, fully buttoned
Protects skin and clothing from

contamination.

Respiratory
Use in a certified chemical

fume hood

Prevents inhalation of

potentially toxic vapors or dust.

Uralenin Waste Segregation and Collection
Proper segregation of Uralenin waste is critical to ensure safe disposal and regulatory

compliance. Do not mix Uralenin waste with other waste streams unless explicitly permitted by

your EHS department.

Step-by-Step Collection Protocol:

Designate a Satellite Accumulation Area (SAA): Establish a designated SAA in the laboratory

where Uralenin waste will be stored temporarily.[4] This area must be at or near the point of

generation and under the control of laboratory personnel.

Select Appropriate Waste Containers: Use only approved, non-reactive, and leak-proof

containers for Uralenin waste. For liquid waste, a high-density polyethylene (HDPE) or glass

container is recommended. Solid waste should be collected in a clearly marked, sealable

container.

Label Waste Containers: All waste containers must be labeled immediately with a

"Hazardous Waste" label. The label must include:

The words "Hazardous Waste"

The full chemical name: "Uralenin"

The specific hazards (e.g., "Toxic," "Environmental Hazard")
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The accumulation start date (the date the first drop of waste is added)

Keep Containers Closed: Waste containers must remain sealed at all times, except when

adding waste.[5][6]

Disposal Procedures for Uralenin Waste
Disposal of Uralenin must be handled as hazardous waste. Under no circumstances should

Uralenin or its containers be disposed of down the drain or in regular trash.

A. Liquid Uralenin Waste (Solutions and Solvents):

Segregate Halogenated vs. Non-Halogenated: If Uralenin is dissolved in a halogenated

solvent (e.g., dichloromethane), it must be collected in a designated "Halogenated Organic

Waste" container. If dissolved in a non-halogenated solvent (e.g., methanol, acetone), use a

"Non-Halogenated Organic Waste" container.

pH Neutralization (if applicable): If the Uralenin solution is highly acidic (pH ≤ 2) or basic (pH

≥ 12.5), it is classified as corrosive hazardous waste.[7][8][9] Do not neutralize unless you

have a specific, EHS-approved protocol. Collect it as corrosive waste.

Container Filling: Fill the waste container to no more than 90% of its capacity to allow for

vapor expansion.[6]

Arrange for Pickup: Once the container is full or has been in the SAA for the maximum

allowable time (consult your EHS guidelines), arrange for a hazardous waste pickup with

your institution's EHS department.

B. Solid Uralenin Waste (Contaminated Labware, PPE):

Gross Decontamination: Remove as much free-flowing Uralenin as possible from

contaminated items.

Collection: Place all Uralenin-contaminated solid waste (e.g., pipette tips, gloves, weigh

boats, contaminated silica gel) into a designated, labeled solid hazardous waste container.

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a puncture-proof

sharps container that is also labeled as Uralenin-contaminated hazardous waste.
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Arrange for Pickup: Follow the same EHS procedure for the pickup of solid hazardous waste.

C. Empty Uralenin Containers:

Triple Rinsing: An "empty" container that held a P-listed acute hazardous waste must be

triple-rinsed.[6] Assuming Uralenin could fall into this category, this is the safest practice.

Rinsate Collection: The solvent used for rinsing must be collected as hazardous waste.[6]

For example, if Uralenin is soluble in methanol, rinse the container three times with

methanol and collect the rinsate in your non-halogenated liquid waste container.

Container Defacing and Disposal: After triple-rinsing, deface the original label on the

container and dispose of it as instructed by your EHS department (which may be as regular

glass or plastic waste).

Spill and Emergency Procedures
In Case of a Spill:

Evacuate and Alert: Alert all personnel in the immediate area and evacuate if the spill is large

or in a poorly ventilated space.

Isolate: Secure the area to prevent unauthorized entry.

Protect Yourself: Don appropriate PPE, including respiratory protection if necessary.

Containment: For liquid spills, use a chemical spill kit with absorbent pads or vermiculite to

contain the spill. For solid spills, gently cover with an absorbent material to prevent dust from

becoming airborne.

Cleanup: Collect all contaminated materials into a hazardous waste container.

Report: Report the spill to your laboratory supervisor and EHS department immediately.

Uralenin Disposal Decision Workflow
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Uralenin Waste Generated

Is the waste liquid or solid?

Liquid Waste Stream

Liquid

Solid Waste Stream

Solid

Is it in a
halogenated solvent? Is the solid waste a sharp?

Collect in
'Halogenated Organic Waste'

Yes

Collect in
'Non-Halogenated Organic Waste'

No

Label container with:
'Hazardous Waste - Uralenin'

and Accumulation Date

Collect in Puncture-Proof
Sharps Container

Yes

Collect in Labeled
Solid Waste Bag/Drum

No

Store in designated
Satellite Accumulation Area (SAA)

Contact EHS for Pickup
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Caption: A flowchart outlining the decision-making process for the proper segregation and

disposal of different forms of Uralenin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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